Cas no 2580215-56-9 ({3-azabicyclo3.2.0heptan-6-yl}methanamine)

• Product Name: {3-azabicyclo3.2.0heptan-6-yl}methanamine
• CAS No: 2580215-56-9
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 5660743
• PubChem ID: 67813194
• Update Time: 2025-07-18

{3-azabicyclo3.2.0heptan-6-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 2580215-56-9
• {3-azabicyclo[3.2.0]heptan-6-yl}methanamine
• SCHEMBL9278981
• EN300-27718685
• {3-azabicyclo3.2.0heptan-6-yl}methanamine

• Inchi： 1S/C7H14N2/c8-2-5-1-6-3-9-4-7(5)6/h5-7,9H,1-4,8H2
• InChI Key： CWTXEXLHYURVDN-UHFFFAOYSA-N
• SMILES： N1CC2CC(CN)C2C1

Computed Properties

• Exact Mass: 126.115698455g/mol
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 38Ų

Additional information on {3-azabicyclo3.2.0heptan-6-yl}methanamine

Introduction to {3-azabicyclo[3.2.0]heptan-6-yl}methanamine (CAS No. 2580215-56-9)

{3-azabicyclo[3.2.0]heptan-6-yl}methanamine, with the CAS number 2580215-56-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of aza-bicyclic compounds, which are known for their diverse biological activities and structural flexibility. The compound's structure consists of a seven-membered ring with an azabicyclic core, making it a promising candidate for various pharmaceutical developments.

The chemical structure of {3-azabicyclo[3.2.0]heptan-6-yl}methanamine is characterized by its bicyclic framework, which includes a six-membered ring fused to a five-membered ring, with an amine group attached to the six-membered ring. This unique arrangement provides the molecule with a high degree of conformational stability and rigidity, which can be advantageous in drug design and development. The presence of the amine group also confers the molecule with potential for forming hydrogen bonds, enhancing its interactions with biological targets.

Recent studies have explored the pharmacological properties of {3-azabicyclo[3.2.0]heptan-6-yl}methanamine and its derivatives. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of {3-azabicyclo[3.2.0]heptan-6-yl}methanamine to interact with these receptors could make it a valuable tool in the development of new treatments for neurological disorders, cardiovascular diseases, and other conditions.

In addition to its potential as a GPCR modulator, {3-azabicyclo[3.2.0]heptan-6-yl}methanamine has shown promise in the field of cancer research. Studies have demonstrated that certain derivatives of this compound exhibit antiproliferative effects on various cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. The mechanism of action is thought to involve the disruption of cell cycle progression and induction of apoptosis, making it an attractive candidate for further investigation.

The synthetic accessibility of {3-azabicyclo[3.2.0]heptan-6-yl}methanamine has also been a focus of recent research efforts. Several synthetic routes have been developed to efficiently produce this compound and its derivatives, enabling researchers to explore a wide range of structural modifications and functionalizations. These synthetic methods often involve multistep reactions that can be optimized for yield and purity, ensuring that high-quality materials are available for biological testing.

One of the key challenges in the development of {3-azabicyclo[3.2.0]heptan-6-yl}methanamine as a therapeutic agent is optimizing its pharmacokinetic properties. Studies have shown that modifications to the molecular structure can significantly impact factors such as solubility, stability, and bioavailability. For example, introducing hydrophilic groups or altering the substituents on the bicyclic core can enhance the compound's water solubility and improve its absorption in biological systems.

Clinical trials are currently underway to evaluate the safety and efficacy of {3-azabicyclo[3.2.0]heptan-6-yl}methanamine and its derivatives in various therapeutic settings. Preliminary results from these trials have been promising, with several compounds showing favorable pharmacological profiles and minimal side effects. However, further research is needed to fully understand the long-term safety and efficacy of these compounds in human subjects.

In conclusion, {3-azabicyclo[3.2.0]heptan-6-yl}methanamine (CAS No. 2580215-56-9) represents an exciting area of research in medicinal chemistry due to its unique structural properties and potential therapeutic applications. Ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, paving the way for the development of novel drugs that could address unmet medical needs in various fields.